Cas no 2091193-91-6 (5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine
• CAS No: 2091193-91-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6587126
• PubChem ID: 131531818
• Update Time: 2025-11-01

5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine
• 2091193-91-6
• EN300-1816263

• Inchi： 1S/C11H12N2O3/c1-14-9-5-3-4-7(11(9)15-2)10-8(12)6-13-16-10/h3-6H,12H2,1-2H3
• InChI Key： INEAFXWFMKRYFC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1=C(C=NO1)N)OC

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine

Introduction to 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2091193-91-6) and Its Emerging Applications in Chemical Biology

5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine, identified by the chemical abstracts service number 2091193-91-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the oxazole class of heterocycles, which are known for their broad spectrum of biological activities. The presence of dimethoxyphenyl substituents in its molecular framework enhances its interactiveness with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The structure of 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine features a five-membered oxygen-containing ring fused with an aromatic system, which is a common motif in biologically active molecules. The dimethoxyphenyl group introduces hydrophobicity and electronic effects that can modulate the compound's binding affinity to proteins and other biological macromolecules. This structural feature has been leveraged in the design of novel compounds targeting various diseases, including neurological disorders and inflammatory conditions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity. 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine has emerged as a key intermediate in the synthesis of such inhibitors due to its ability to interact with enzyme active sites. For instance, studies have demonstrated its potential as a scaffold for developing kinase inhibitors, which are critical in treating cancers and other proliferative diseases. The dimethoxyphenyl moiety plays a crucial role in optimizing binding interactions with the ATP-binding pockets of kinases, enhancing the compound's inhibitory efficacy.

Moreover, the oxazole ring in 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine has been shown to exhibit significant bioactivity when incorporated into drug-like molecules. Oxazole derivatives are known for their ability to act as scaffolds for antimicrobial and anti-inflammatory agents. The amine functional group at the 4-position of the oxazole ring provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific biological targets. This flexibility has made 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity. These studies have been instrumental in identifying potential therapeutic applications for derivatives of this molecule. For example, research has suggested that modifications to the dimethoxyphenyl group could improve binding interactions with receptors involved in pain signaling pathways.

The pharmaceutical industry has also shown interest in 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amine due to its potential as a lead compound for drug development. Its structural features make it an attractive candidate for further optimization through structure-based drug design approaches. By leveraging high-throughput screening and combinatorial chemistry techniques, researchers have been able to generate libraries of derivatives that exhibit enhanced pharmacological properties. These efforts have led to several promising candidates entering preclinical testing phases.

In addition to its applications in drug discovery, 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amineseems to have potential roles in materials science and industrial chemistry. The unique electronic properties of its molecular structure make it suitable for use as a ligand or intermediate in catalytic processes. Researchers are exploring its utility in designing novel catalysts that can facilitate organic transformations under mild conditions. Such advancements could have significant implications for sustainable chemical manufacturing processes.

The synthesis of 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amineseems relatively straightforward given the availability of commercially available starting materials and well-established synthetic protocols. The key step involves the formation of the oxazole ring through cyclization reactions involving appropriate precursors. The introduction of the dimethoxyphenyl group can be achieved through electrophilic aromatic substitution reactions or cross-coupling methods such as Suzuki-Miyaura coupling. These synthetic strategies have been optimized over time to ensure high yields and purity of the final product.

Quality control and analytical characterization are critical aspects when dealing with compounds like 5-(2,3-dimethoxyphenyl)-1,2-oxazol-4-amineseems essential for ensuring their suitability for biological studies or industrial applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm the identity and purity of these compounds. Additionally, high-performance liquid chromatography (HPLC) is used to assess their chemical stability and degradation profiles under various conditions.

The future prospects for research involving 5-(2,3-dimethoxyphenyl)-1,2 oxazol 4 amineare exciting given its versatility as a molecular scaffold. As computational methods improve, researchers will be able to predict more accurately how modifications to its structure will affect its biological activity, leading to faster development cycles for new drugs or materials based on this compound.